6-Methyl-6-phenyl-5,6-dihydrobenzimidazo[1,2-c]quinazoline

• Molecular Formula: C21H17N3
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 6-methyl-6-phenyl-5H-benzimidazolo[1,2-c]quinazoline
• InChI: InChI=1S/C21H17N3/c1-21(15-9-3-2-4-10-15)23-17-12-6-5-11-16(17)20-22-18-13-7-8-14-19(18)24(20)21/h2-14,23H,1H3
• InChI Key: LQFKPVQRHTZUFB-UHFFFAOYSA-N
• Canonical SMILES: CC1(NC2=CC=CC=C2C3=NC4=CC=CC=C4N31)C5=CC=CC=C5

Description

MMV396715 is a compound developed by the Medicines for Malaria Venture (MMV) as part of their efforts to discover new antimalarial drugs. This compound has shown promise in inhibiting the growth of malaria parasites, particularly Plasmodium falciparum, which is responsible for the most severe form of malaria .

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for MMV396715 would likely involve scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using larger reactors, and ensuring the purity and consistency of the final product through rigorous quality control measures.

Chemical Reactions Analysis

Types of Reactions

MMV396715 can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons and can be facilitated by oxidizing agents.

Reduction: This reaction involves the gain of electrons and can be facilitated by reducing agents.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and substitution reagents like halogens. The conditions for these reactions typically involve controlled temperatures, pressures, and pH levels.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of MMV396715 might yield oxidized derivatives, while substitution reactions could produce various substituted analogs.

Scientific Research Applications

MMV396715 has several scientific research applications, particularly in the field of antimalarial drug development. It has been studied for its ability to inhibit the growth of malaria parasites and has shown potential in overcoming resistance to existing antimalarial drugs . Additionally, it is used in research to understand the mechanisms of action of antimalarial compounds and to identify new targets for drug development.

Mechanism of Action

The mechanism of action of MMV396715 involves its interaction with specific molecular targets in the malaria parasite. It has been suggested that MMV396715 may interfere with the parasite’s ability to invade and egress from red blood cells, thereby inhibiting its replication and spread . The exact molecular pathways involved are still under investigation, but it is believed to affect calcium signaling and other critical processes within the parasite .

Comparison with Similar Compounds

MMV396715 can be compared with other similar antimalarial compounds developed by MMV, such as MMV006429, MMV019127, MMV665874, MMV665878, MMV665785, and MMV665831 . These compounds share similar mechanisms of action but may differ in their potency, specificity, and resistance profiles. MMV396715 is unique in its specific interactions and effects on the malaria parasite, making it a valuable addition to the arsenal of antimalarial drugs.